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Compound of Interest |

Compound Name: Stella blue
CAS No.: 85213-55-4
Cat. No.: B12702078
Get Quote
. J

This technical guide provides an in-depth overview of Stella Blue, a phenoxazinium salt
identified as 3-N,3-N-diethyl-7-N,7-N-dimethyl-10H-phenoxazin-10-ium-3,7-diamine
perchlorate. While specific research on "Stella Blue" as a named drug candidate is not publicly
available, this document extrapolates its discovery context, potential synthesis, and likely
mechanisms of action based on the well-established chemistry and biological activities of the
phenoxazinium dye class to which it belongs. This guide is intended for researchers, scientists,
and drug development professionals interested in the potential of this and similar compounds.

Introduction to Stella Blue and the Phenoxazinium
Class

Stella Blue is a specific chemical entity within the broader family of phenoxazinium dyes.[1]
These heterocyclic compounds are characterized by a core phenoxazine ring system and are
known for their vibrant color and fluorescence properties.[2] Historically, dyes have been pivotal
in the discovery of new drugs, serving as starting points for major therapeutic classes like sulfa
antibiotics and antifungal azoles.[3] Phenoxazine derivatives, in particular, have a rich history in
medicinal chemistry, with members of this class exhibiting a wide range of pharmacological
activities, including anticancer, antimalarial, antiviral, and antimicrobial effects.[2] The planar,
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aromatic structure of phenoxaziniums allows them to intercalate with DNA, a mechanism that
underpins some of their biological activities.[2]

Physicochemical Properties of Stella Blue

Based on its chemical structure, the following properties of Stella Blue have been
computationally derived and are available in public databases.

Property Value Source
Molecular Formula C18H24CIN305 PubChem[1]
Molecular Weight 397.9 g/mol PubChem[1]

3-N,3-N-diethyl-7-N,7-N-
IUPAC Name dimethyl-10H-phenoxazin-10- PubChem[1]

ium-3,7-diamine perchlorate

PAGLNXBVCONORK-
InChlKey PubChem[1]
UHFFFAOYSA-N

CCN(CC)C1=CC2=C(C=C1)
SMILES [NH2+]C3=C(02)C=C(C=C3)N  PubChem[1]
(C)C.[0-]CI(=0)(=0)=0

Synthesis of Stella Blue and Related Phenoxazinium
Dyes

While a specific, published synthesis protocol for Stella Blue was not identified, a plausible
synthetic route can be devised based on established methods for creating analogous
phenoxazinium and phenothiazinium dyes. A common approach involves the condensation of
substituted anilines and phenols.

Proposed Experimental Protocol for Synthesis:

A potential synthesis of the Stella Blue core structure could involve the acid-catalyzed
condensation of a p-nitroso-N,N-dialkylaniline with a substituted aminophenol. The final product
would be obtained after purification by column chromatography.
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o Step 1: Synthesis of the Phenoxazine Core. A general method for forming the phenoxazine
ring is the condensation of a substituted aminophenol with a catechol derivative or through
the cyclization of o-aminophenoxy derivatives. For Stella Blue, a plausible route involves the
reaction of 3-(diethylamino)phenol with 4-nitroso-N,N-dimethylaniline in the presence of an
acid catalyst, followed by oxidation to form the phenoxazinium salt.

o Step 2: Purification. The crude product can be purified using column chromatography on
silica gel, with a solvent gradient of methanol in methylene chloride.

o Step 3: Salt Formation. The final perchlorate salt can be obtained by treating the purified
phenoxazinium cation with perchloric acid.

This proposed synthesis is based on general procedures for phenoxazinium dye synthesis and
would require optimization for this specific target molecule.

Biological Activity and Potential Therapeutic
Applications

Phenoxazinium dyes have been investigated for a variety of therapeutic applications due to
their diverse biological activities.

o Antimicrobial Activity: Related phenoxazinium and benzo[a]phenoxazinium dyes have
demonstrated potent, broad-spectrum antimicrobial activity, particularly as photosensitizers
in photodynamic therapy.[4][5] The mechanism often involves the generation of reactive
oxygen species upon light activation, leading to microbial cell death.

¢ Anticancer and Antitumor Activity: The planar structure of the phenoxazine ring allows for
intercalation into DNA, which can disrupt DNA replication and transcription, leading to
cytotoxic effects in cancer cells.[2] Nile blue, a related benzo[a]phenoxazinium dye, has been
shown to selectively accumulate in tumors.[2]

» Antimalarial Activity: Historically, synthetic dyes, including phenoxazines, have been explored
for their antimalarial properties.[2] Compounds like Nile Blue and Brilliant Cresyl Blue have
shown efficacy against Plasmodium species.[2]
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o Fluorescent Probes: The inherent fluorescence of phenoxazinium dyes makes them valuable

tools in biological research as stains and probes for cellular components like lipids and

lysosomes, and for DNA gquantification.[2]

Quantitative Data for Structurally Related Compounds:

The following table summarizes photodynamic antimicrobial activity for chalcogen analogues of

benzo[a]phenoxazinium dyes, demonstrating the potential potency of this class of compounds.

. Log Kill (at 32
Compound Organism Reference
Jicm?)

EtNBA (Oxygen )

E. faecalis ~2.5 [5]
analogue)
EtNBS (Sulfur _

E. faecalis ~3.0 [5]
analogue)
EtNBSe (Selenium )

E. faecalis >5.0 [5]
analogue)
EtNBA (Oxygen

(Oxyg E. coli ~1.5 [5]

analogue)
EtNBS (Sulfur _

E. coli ~2.0 [5]
analogue)
EtNBSe (Selenium )

E. coli >4.0 [5]
analogue)
EtNBA (Oxygen )

C. albicans ~2.0 [5]
analogue)
EtNBS (Sulfur _

C. albicans ~2.5 [5]
analogue)
EtNBSe (Selenium )

C. albicans >5.0 [5]
analogue)
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Signaling Pathway: DNA Intercalation

The following diagram illustrates the proposed mechanism of action for Stella Blue as a DNA
intercalating agent, a common mechanism for planar aromatic compounds of this class.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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